Cas no 21169-68-6 (Isoxazole, 5-ethenyl-)

• Product Name: Isoxazole, 5-ethenyl-
• CAS No: 21169-68-6
• MF: C₅H₅NO
• MW: 95.0993010997772
• CID: 238850
• PubChem ID: 12209481
• Update Time: 2025-04-19

Isoxazole, 5-ethenyl- Chemical and Physical Properties

Names and Identifiers

• Isoxazole, 5-ethenyl-
• 5-ethenyl-1,2-oxazole
• 5-Vinylisoxazole
• DTXSID10480556
• 21169-68-6

• Inchi： 1S/C5H5NO/c1-2-5-3-4-6-7-5/h2-4H,1H2
• InChI Key： ZDJWVRSLZWIXGG-UHFFFAOYSA-N
• SMILES： O1C(C=C)=CC=N1

Computed Properties

• Exact Mass: 95.03715
• Monoisotopic Mass: 95.037113783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 72.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.03

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Isoxazoles